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Compound of Interest

Compound Name: Cyclobutanone oxime

Cat. No.: B1297607

Essential Safety and Handling Guide for
Cyclobutanone Oxime

This guide provides crucial safety and logistical information for the handling and disposal of
Cyclobutanone oxime, designed for researchers, scientists, and drug development
professionals. The following procedures are based on the known hazards of similar oxime
compounds and general laboratory safety best practices.

Hazard Identification and GHS Classification

Cyclobutanone oxime is a chemical compound that requires careful handling due to its
potential health and safety risks. Based on data from similar compounds, the anticipated Global
Harmonized System (GHS) classification includes:

Flammable Liquids[1][2]

Acute Toxicity (Oral, Dermal)[1]

Skin Irritation/Corrosion[1]

Serious Eye Damage/Eye Irritation[1]

Skin Sensitization[1]

Carcinogenicity[1]
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» Specific Target Organ Toxicity[1]

A summary of hazard statements (H-statements) and precautionary statements (P-statements)
is provided in the table below.
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GHS Classification

Hazard Statements (H-
Statements)

Precautionary Statements
(P-Statements)

Flammable Liquid

H227: Combustible liquid.[1]

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. No smoking.[1]

Acute Toxicity (Oral)

H301: Toxic if swallowed.[1]

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[1]

Acute Toxicity (Dermal)

H312: Harmful in contact with
skin.[1]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

Skin Irritation

H315: Causes skin irritation.[1]

P302+P352: IF ON SKIN:
Wash with plenty of water.[1]

Serious Eye Damage

H318: Causes serious eye

damage.[1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Skin Sensitization

H317: May cause an allergic

skin reaction.[1]

P272: Contaminated work
clothing should not be allowed
out of the workplace.[1]
P333+P313: If skin irritation or
rash occurs: Get medical

advice/attention.[1]
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P201: Obtain special

instructions before use.[1]
Carcinogenicity H350: May cause cancer.[1] P202: Do not handle until all

safety precautions have been

read and understood.[1]

) P260: Do not breathe
- . H336: May cause drowsiness )
Specific Target Organ Toxicity o dust/fume/gas/mist/vapors/spr
_ or dizziness.[1] H370: Causes
(Single Exposure) ay.[1] P271: Use only outdoors
damage to organs.[1] . _
or in a well-ventilated area.[1]

- . H373: May cause damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure.[1]

Operational Plan: Handling Procedures
Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2][3]

o Use explosion-proof equipment and take precautionary measures against static discharge.[1]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][4]
» Hand Protection: Wear impervious gloves, such as nitrile or neoprene.[1][4]

» Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or
increased risk of splashing, chemical-resistant coveralls are recommended.[1][5]

» Respiratory Protection: If working outside of a fume hood or if vapors are not adequately
controlled, a NIOSH-approved respirator with organic vapor cartridges is necessary.[1][6]
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Handling and Storage

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[1]

o

Do not inhale vapors or mists.

[¢]

Keep away from ignition sources such as heat, sparks, and open flames.[2][7]

[¢]

Use non-sparking tools and ground/bond containers and receiving equipment.[7][8]

[e]

Wash hands thoroughly after handling.[1][2]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

o Store in a locked cabinet or a restricted-access area.[1]
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Caption: Workflow for the safe handling of Cyclobutanone oxime.
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Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

e \Waste Collection:

o Collect all Cyclobutanone oxime waste, including contaminated materials, in a
designated and properly labeled hazardous waste container.

o Do not mix with other waste streams.
e Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "Cyclobutanone oxime," and a description of the contents.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

o Keep the container closed except when adding waste.
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

Emergency Procedures
Spills

e Small Spills (in a fume hood):
o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbent material and place it in a sealed, labeled container for hazardous
waste disposal.
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o Clean the spill area with a suitable solvent, followed by soap and water.

o Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

[e]

o

If the spill is flammable, eliminate all ignition sources.

[¢]

Contact your institution's EHS or emergency response team immediately.

o

Prevent the spill from entering drains or waterways.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][9]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][9]
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Caption: First aid procedures for Cyclobutanone oxime exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Cyclobutanone oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297607#personal-protective-equipment-for-
handling-cyclobutanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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